Cas no 1249437-36-2 (1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1249437-36-2
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• CID: 5557994
• Update Time: 2025-06-12

1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-amino-2-oxoethyl)-

• Inchi： 1S/C5H6N4O3/c6-4(10)2-9-1-3(5(11)12)7-8-9/h1H,2H2,(H2,6,10)(H,11,12)
• InChI Key： PJLXEYXLAVFYIH-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)C=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 562.1±56.0 °C(Predicted)
• pka: 3.28±0.50(Predicted)

Additional information on 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(Carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1249437-36-2)

1-(Carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249437-36-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The unique structure of 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid makes it a valuable building block in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid consists of a 1,2,3-triazole ring linked to a carboxylic acid group via a carbamoylmethyl moiety. This arrangement provides the compound with several key properties that are advantageous in drug design and development. The 1,2,3-triazole ring is known for its high stability and resistance to metabolic degradation, making it an attractive scaffold for the development of long-lasting therapeutic agents. Additionally, the carboxylic acid group can participate in various chemical reactions and interactions, such as hydrogen bonding and salt formation, which can enhance the compound's solubility and bioavailability.

In recent years, 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a building block in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as increased stability and reduced susceptibility to enzymatic degradation. The ability of 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid to form stable amide bonds with amino acids makes it an ideal candidate for the construction of peptidomimetic libraries.

Beyond peptidomimetics, 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid has also shown promise in the development of inhibitors for various enzymes and receptors. For example, studies have demonstrated that derivatives of this compound can effectively inhibit metalloproteinases (MMPs), which are involved in a wide range of physiological processes including tissue remodeling and cancer metastasis. By targeting MMPs, these inhibitors have the potential to be used in the treatment of diseases such as arthritis and cancer.

In addition to its enzymatic inhibition properties, 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid has been explored for its anti-inflammatory effects. Research has shown that certain derivatives of this compound can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. By downregulating NF-κB activity, these derivatives may offer therapeutic benefits in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The versatility of 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid extends to its use in the development of antiviral agents. Recent studies have identified derivatives of this compound that exhibit potent antiviral activity against a variety of viruses, including influenza and herpes simplex virus (HSV). The mechanism by which these derivatives exert their antiviral effects is not yet fully understood but may involve interference with viral replication or assembly processes.

In the context of drug delivery systems, 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid has been investigated for its potential to enhance the delivery and efficacy of therapeutic agents. For instance, conjugates of this compound with nanoparticles or liposomes have been shown to improve the solubility and cellular uptake of poorly soluble drugs. This approach can lead to enhanced therapeutic outcomes while reducing side effects associated with high drug dosages.

The synthetic accessibility of 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid is another factor contributing to its widespread use in research and development. The compound can be synthesized using well-established methods such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is known for its high efficiency and selectivity. This "click chemistry" approach allows for rapid and modular synthesis of a wide range of derivatives with varying functional groups and substituents.

In conclusion, 1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249437-36-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules with diverse applications ranging from enzyme inhibition to antiviral therapy. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in advancing drug discovery and development efforts.